Docosahexaenoic Acid Ethyl Ester
Docosahexaenoic Acid Ethyl Ester
Fish oils in the diet have anti-inflammatory and cardiovascular benefits due to an abundance of ω-3 polyunsaturated fatty acids (PUFAs), including docosahexaenoic acid (DHA). DHA is the most abundant ω-3 PUFA in neural tissues, especially in the retina and brain. DHA ethyl ester is the stabilized ethyl ester form of the ω-3 22:6 fatty acid. Dietary intake of DHA ethyl ester enhances maze-learning ability in old mice. In rats, dietary DHA ethyl ester increases plasma and erythrocyte membrane DHA levels without altering the content of the ω-6 arachidonic acid. Dietary DHA ethyl ester increases fatty acid oxidation enzymes in rats and, in humans with peroxisomal disorders, improves vision, liver function, muscle tone, and social contact. The ω-3 fatty acid eicosapentaenoic acid competitively inhibits the metabolism of arachidonic acid by COX enzymes, suggesting that DHA ethyl ester may also directly modulate the actions of enzymes involved in fatty acid metabolism.
Brand Name:
Vulcanchem
CAS No.:
81926-94-5
VCID:
VC0027509
InChI:
InChI=1S/C24H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2/h5-6,8-9,11-12,14-15,17-18,20-21H,3-4,7,10,13,16,19,22-23H2,1-2H3/b6-5-,9-8-,12-11-,15-14-,18-17-,21-20-
SMILES:
CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)OCC
Molecular Formula:
C24H36O2
Molecular Weight:
356.5 g/mol
Docosahexaenoic Acid Ethyl Ester
CAS No.: 81926-94-5
Reference Standards
VCID: VC0027509
Molecular Formula: C24H36O2
Molecular Weight: 356.5 g/mol
CAS No. | 81926-94-5 |
---|---|
Product Name | Docosahexaenoic Acid Ethyl Ester |
Molecular Formula | C24H36O2 |
Molecular Weight | 356.5 g/mol |
IUPAC Name | ethyl (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoate |
Standard InChI | InChI=1S/C24H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2/h5-6,8-9,11-12,14-15,17-18,20-21H,3-4,7,10,13,16,19,22-23H2,1-2H3/b6-5-,9-8-,12-11-,15-14-,18-17-,21-20- |
Standard InChIKey | ITNKVODZACVXDS-YNUSHXQLSA-N |
Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)OCC |
SMILES | CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)OCC |
Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)OCC |
Appearance | Assay:≥98%A solution in ethanol |
Description | Fish oils in the diet have anti-inflammatory and cardiovascular benefits due to an abundance of ω-3 polyunsaturated fatty acids (PUFAs), including docosahexaenoic acid (DHA). DHA is the most abundant ω-3 PUFA in neural tissues, especially in the retina and brain. DHA ethyl ester is the stabilized ethyl ester form of the ω-3 22:6 fatty acid. Dietary intake of DHA ethyl ester enhances maze-learning ability in old mice. In rats, dietary DHA ethyl ester increases plasma and erythrocyte membrane DHA levels without altering the content of the ω-6 arachidonic acid. Dietary DHA ethyl ester increases fatty acid oxidation enzymes in rats and, in humans with peroxisomal disorders, improves vision, liver function, muscle tone, and social contact. The ω-3 fatty acid eicosapentaenoic acid competitively inhibits the metabolism of arachidonic acid by COX enzymes, suggesting that DHA ethyl ester may also directly modulate the actions of enzymes involved in fatty acid metabolism. |
Synonyms | (all-Z)-isomer, no locants for unsaturation of 4,7,10,13,16,19-docosahexaenoic acid ethyl ester 4,7,10,13,16,19-docosahexaenoic acid ethyl ester 4,7,10,13,16,19-docosahexaenoic acid ethyl ester, (all-Z)-isomer DH-ethyl ester docosahexaenoic acid ethyl este |
PubChem Compound | 9831416 |
Last Modified | Nov 11 2021 |
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